Cas no 400801-74-3 (1H-Indole, 5-chloro-2-methyl-3-(4-piperidinyl)-)

• Product Name: 1H-Indole, 5-chloro-2-methyl-3-(4-piperidinyl)-
• CAS No: 400801-74-3
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• MDL: MFCD17485273
• CID: 3966672
• PubChem ID: 12072039
• Update Time: 2025-05-21

1H-Indole, 5-chloro-2-methyl-3-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-chloro-2-methyl-3-(4-piperidinyl)-
• 5-Chloro-2-methyl-3-piperidin-4-yl-1H-indole
• 5-Chloro-2-methyl-3-(4-piperidinyl)-1H-indole
• CS-0153472
• E76829
• 400801-74-3
• BS-51312
• LINSEQUDGLPNDD-UHFFFAOYSA-N
• 5-Chloro-2-methyl-3-(piperidin-4-yl)-1H-indole
• SCHEMBL4766493

• MDL： MFCD17485273
• Inchi： 1S/C14H17ClN2/c1-9-14(10-4-6-16-7-5-10)12-8-11(15)2-3-13(12)17-9/h2-3,8,10,16-17H,4-7H2,1H3
• InChI Key： LINSEQUDGLPNDD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C)N2)C1CCNCC1

Computed Properties

• Exact Mass: 248.1080262g/mol
• Monoisotopic Mass: 248.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27.8Ų

Additional information on 1H-Indole, 5-chloro-2-methyl-3-(4-piperidinyl)-

Recent Advances in the Study of 1H-Indole, 5-chloro-2-methyl-3-(4-piperidinyl)- (CAS: 400801-74-3)

The compound 1H-Indole, 5-chloro-2-methyl-3-(4-piperidinyl)- (CAS: 400801-74-3) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential clinical applications.

Recent studies have demonstrated that this indole derivative exhibits remarkable binding affinity to several neurotransmitter receptors, particularly serotonin and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry revealed that the compound's unique substitution pattern at positions 5 and 3 of the indole ring contributes to its selective receptor binding profile. The 5-chloro substitution enhances lipophilicity and membrane permeability, while the 4-piperidinyl group at position 3 provides optimal spatial orientation for receptor interaction.

In terms of synthetic approaches, researchers at the University of Tokyo developed an improved synthetic route for 400801-74-3 with a 72% overall yield, as reported in Organic Process Research & Development (2024). The new method utilizes a palladium-catalyzed cross-coupling reaction between 5-chloro-2-methylindole and a protected 4-piperidinyl boronic ester, followed by deprotection. This represents a significant improvement over previous methods that suffered from low yields and purification challenges.

Pharmacological investigations have uncovered promising neuroprotective properties of this compound. A recent preclinical study demonstrated its efficacy in reducing oxidative stress in neuronal cell cultures, suggesting potential applications in neurodegenerative disorders. The compound's ability to modulate both serotonin and dopamine systems simultaneously makes it particularly interesting for complex psychiatric conditions where multiple neurotransmitter systems are involved.

Structural-activity relationship (SAR) studies have identified the 2-methyl group as crucial for maintaining the compound's metabolic stability. Comparative analyses with similar indole derivatives showed that the methyl substitution at position 2 significantly reduces hepatic clearance rates, potentially leading to improved pharmacokinetic profiles in vivo.

Current research directions include the development of radiolabeled versions of 400801-74-3 for positron emission tomography (PET) imaging studies. Preliminary results indicate that carbon-11 labeled derivatives show excellent brain penetration and specific binding in animal models, opening new possibilities for studying neurotransmitter systems in living organisms.

While the therapeutic potential of this compound is promising, challenges remain in optimizing its selectivity profile and reducing potential off-target effects. Ongoing structure optimization efforts focus on modifying the piperidinyl moiety to enhance receptor subtype specificity while maintaining favorable pharmacokinetic properties.

In conclusion, 1H-Indole, 5-chloro-2-methyl-3-(4-piperidinyl)- represents an important scaffold in medicinal chemistry with diverse potential applications. Continued research into its mechanism of action and therapeutic potential is warranted, particularly in the areas of neuropsychiatric disorders and neurodegenerative diseases. The compound serves as both a valuable pharmacological tool and a promising lead for drug development efforts.